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Compound of Interest

Compound Name: 5-Hydroxy Buspirone-d8

Cat. No.: B3028423

This technical guide provides an in-depth overview of 5-Hydroxy Buspirone-d8, a deuterated
internal standard essential for the accurate quantification of 5-Hydroxy Buspirone, a primary
metabolite of the anxiolytic drug Buspirone. This document is intended for researchers,
scientists, and drug development professionals, offering a comprehensive resource on its
suppliers, availability, and application in experimental settings.

Introduction

5-Hydroxy Buspirone-d8 is the deuterium-labeled analog of 5-Hydroxy Buspirone. The
incorporation of eight deuterium atoms provides a distinct mass shift, making it an ideal internal
standard for mass spectrometry-based bioanalytical methods, such as liquid chromatography-
mass spectrometry (LC-MS). The use of a stable isotope-labeled internal standard is critical for
correcting for variability in sample preparation and instrument response, thereby ensuring the
accuracy and precision of analytical results. Buspirone is extensively metabolized in the liver,
primarily by the cytochrome P450 3A4 (CYP3A4) enzyme, to form several hydroxylated
metabolites, with 5-Hydroxy Buspirone being a significant one.[1][2][3][4]

Supplier and Availability of 5-Hydroxy Buspirone-d8

A number of chemical suppliers offer 5-Hydroxy Buspirone-d8 for research purposes. The
table below summarizes the available quantitative data from various suppliers. Please note that
for some suppliers, detailed information is available upon request.
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Molecular Available
. Catalog CAS Molecular . . .
Supplier Weight ( Purity Quantitie
Number Number Formula
g/mol ) s
1330164- C21H23DsN
Coompo C236338 409.55 98% 1mg, 10mg
16-3 503
Information Information
Santa Cruz
1330164- C21H23DsN available available
Biotechnol sc-219593 409.55
16-3 503 upon upon
ogy
request request
Information  Information
AXxios AR- 1330164- C21H23DsN 409,56 available available
Research B08020 16-3 503 ' upon upon
request request
Information  Information
) EVT- 1330164- C21H31NsO available available
EvitaChem 409.56
1466880 16-3 3 upon upon
request request
Information  Information
available available
SynZeal - - - -
upon upon
request request
Information  Information
BenchChe available available
m upon upon
request request

Note: The molecular formula for the deuterated compound is consistently reported as
C21H23DsNsOs. Some suppliers may list the non-deuterated CAS number (105496-33-1) for
reference.

Metabolic Pathway of Buspirone
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Buspirone undergoes extensive first-pass metabolism, primarily through oxidation mediated by
the CYP3A4 enzyme in the liver.[1][2][3] This process leads to the formation of several
hydroxylated derivatives, including the pharmacologically active metabolite 1-
pyrimidinylpiperazine (1-PP) and 5-Hydroxy Buspirone.[1][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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